N-(3,5-dimethylphenyl)-2-((4-methyl-5-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[[4-methyl-5-(1-methyl-2-oxopyridin-3-yl)-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H21N5O2S/c1-12-8-13(2)10-14(9-12)20-16(25)11-27-19-22-21-17(24(19)4)15-6-5-7-23(3)18(15)26/h5-10H,11H2,1-4H3,(H,20,25)
• InChI Key: OZOUQUYCXHZLKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NN=C(N2C)C3=CC=CN(C3=O)C)C
• Molecular Formula: C19H21N5O2S
• Molecular Weight: 383.5 g/mol

Description

N-(3,5-dimethylphenyl)-2-((4-methyl-5-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H21N5O2S and its molecular weight is 383.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• N-(3,5-dimethylphenyl)-2-((4-methyl-5-(1-methyl-2-oxo-1,2-dihydropyridin-3-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is involved in the synthesis of various heterocyclic compounds. These compounds are important in the field of medicinal chemistry and material science due to their diverse biological activities and applications in organic materials (Hassneen & Abdallah, 2003).
• It acts as a building block in the synthesis of nicotinic acid and thienopyridine derivatives, showcasing its utility in creating compounds with potential pharmacological activities (Abdel-Khalik et al., 2004).

Applications in Heterocyclic Synthesis

• This chemical is used in the synthesis of new 1,2,4-triazole derivatives. These derivatives are studied for their potential as inhibitors of cholinesterases, enzymes that are targeted in treatments for neurodegenerative diseases like Alzheimer's (Riaz et al., 2020).
• It also finds application in the production of N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, which have potential as pesticides. This highlights its role in agricultural chemistry (Olszewska et al., 2011).

Catalysis and Material Science

• In catalysis, it contributes to the development of rhenium tricarbonyl complexes for the electrochemical reduction of CO2. These complexes can be applied in carbon capture and storage technologies, showcasing its environmental applications (Nganga et al., 2017).
• The compound is also integral in the creation of poly(amide imide)s containing trimellitic rings and hydantoin moieties. These polymers are significant in material science due to their thermal stability and solubility properties (Faghihi & Hajibeygi, 2004).